Cas no 2229623-11-2 (1-2-(2-chloro-4-fluorophenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2-chloro-4-fluorophenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229623-11-2
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 5877901
• PubChem ID: 165753489
• Update Time: 2025-07-16

1-2-(2-chloro-4-fluorophenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-chloro-4-fluorophenyl)propan-2-ylcyclopropan-1-amine
• 1-[2-(2-chloro-4-fluorophenyl)propan-2-yl]cyclopropan-1-amine
• EN300-1977577
• 2229623-11-2

• Inchi： 1S/C12H15ClFN/c1-11(2,12(15)5-6-12)9-4-3-8(14)7-10(9)13/h3-4,7H,5-6,15H2,1-2H3
• InChI Key： OTIIPNJWDNIPLL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)C1(CC1)N)F

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2-chloro-4-fluorophenyl)propan-2-ylcyclopropan-1-amine

1-(2-(2-Chloro-4-fluorophenyl)propan-2-yl)cyclopropanamine: A Comprehensive Overview

The compound 1-(2-(2-chloro-4-fluorophenyl)propan-2-yl)cyclopropanamine, with CAS number 2229623-11-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropyl group with a substituted phenyl moiety. The presence of both chlorine and fluorine substituents on the aromatic ring introduces interesting electronic properties, making this compound a valuable subject for research in drug discovery and materials science.

Recent studies have highlighted the potential of 1-(2-(2-chloro-4-fluorophenyl)propan-2-yl)cyclopropanamine as a precursor in the synthesis of bioactive molecules. Its cyclopropyl group, known for its strained ring system, contributes to the molecule's reactivity and stability. This makes it an ideal candidate for exploring novel synthetic pathways and developing compounds with enhanced pharmacokinetic profiles.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions and cyclizations. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for further studies. The use of advanced analytical techniques, such as NMR and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

In terms of applications, 1-(2-(2-chloro-4-fluorophenyl)propan-2-yl)cyclopropanamine has shown promise in various fields. In medicinal chemistry, it serves as a building block for developing drugs targeting specific biological pathways. For instance, its ability to modulate enzyme activity has been explored in preclinical models, offering insights into its potential therapeutic applications.

Moreover, the compound's electronic properties make it an interesting candidate for materials science applications. Its ability to participate in π-interactions and form stable complexes with other molecules has been studied in the context of supramolecular chemistry. This opens up possibilities for its use in designing new materials with tailored electronic properties.

The latest research on this compound has also focused on its environmental impact and biodegradability. Understanding its behavior in different environmental conditions is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, the compound undergoes hydrolysis, which could influence its long-term environmental fate.

In conclusion, 1-(2-(2-chloro-4-fluorophenyl)propan-2-yl)cyclopropanamine is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various scientific disciplines.